12-Molybdosilicic acid hydrate

Specification

• CAS No.: 11089-20-6
• Molecular Formula: H6Mo12O41Si
• Molecular Weight: 1841.39
• IUPAC Name: hydroxy-[(oxido(dioxo)molybdenio)oxy-dioxomolybdenio]oxy-dioxomolybdenum;silicon(4+)
• Standard InChI: InChI=1S/12Mo.4H2O.36O.Si/h;;;;;;;;;;;;4*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q;;;;;;;;4*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;4*-1;+4/p-4
• SMILES: O[Mo](=O)(=O)O[Mo](=O)(=O)O[Mo](=O)(=O)[O-].O[Mo](=O)(=O)O[Mo](=O)(=O)O[Mo](=O)(=O)[O-].O[Mo](=O)(=O)O[Mo](=O)(=O)O[Mo](=O)(=O)[O-].O[Mo](=O)(=O)O[Mo](=O)(=O)O[Mo](=O)(=O)[O-].[Si+4]

Introduction

Chemical Properties and Structure

12-Molybdosilicic acid hydrate, also known as silicomolybdic acid hydrate, is characterized by its distinctive molecular composition and structure. The compound belongs to the class of Keggin-type heteropolyacids, featuring a central silicon atom surrounded by twelve molybdenum atoms in a highly organized three-dimensional arrangement.

Chemical Identity

Property	Value
CAS Number	11089-20-6
Molecular Formula	H4Mo12O40Si·xH2O
Molecular Weight	1823.40 g/mol (anhydrous)
IUPAC Name	Hydroxy-[(oxido(dioxo)molybdenio)oxy-dioxomolybdenio]oxy-dioxomolybdenum;silicon(4+)
Synonyms	Silicomolybdic acid hydrate, Molybdosilicic acid

The molecular formula is frequently represented as H4Mo12O40Si·xH2O, where x represents the variable number of water molecules in the hydrated form. Some sources present the formula as H4[Si(Mo3O10)4]·xH2O to emphasize the tetrahedral arrangement of four Mo3O10 groups around the central silicon atom.

Molecular Structure

The structure follows the Keggin architecture typical of heteropolyacids, with a central silicon atom in tetrahedral coordination (SiO4 tetrahedron) surrounded by twelve MoO6 octahedra. These octahedra are arranged in four groups of three edge-sharing units (Mo3O10), with each group sharing corners with the central SiO4 tetrahedron.

This structural arrangement can be compared to the well-studied silicotungstic acid, where tungsten replaces molybdenum. Research on silicotungstic acid by Scroggie and Clark indicated a molecular structure with formula H14[(SiO4)(W12O30)(OH)12], which satisfies requirements indicated by chemical investigations. A similar structural arrangement can be postulated for 12-molybdosilicic acid hydrate, with appropriate modifications for the molybdenum atoms.

Physical Properties

12-Molybdosilicic acid hydrate appears as yellow crystals or powder and demonstrates specific physical characteristics that influence its handling, storage, and applications.

Appearance and Solubility

Property	Characteristic
Appearance	Yellow crystals or powder
Solubility	Soluble in water, ethanol, and ether
Insolubility	Insoluble in benzene and carbon disulfide

The compound readily dissolves in polar solvents like water and ethanol but is insoluble in non-polar solvents like benzene and carbon disulfide.

Thermal Properties

Property	Value
Melting Point	47-55°C
Crystal Water Loss	100-105°C
Decomposition	Above 500°C (molybdenum trioxide volatilization)

The hydrated form of 12-molybdosilicic acid melts between 47-55°C and begins to lose its crystal water at temperatures between 100-105°C. At temperatures above 500°C, molybdenum trioxide will fully evaporate, leading to decomposition of the compound.

Spectroscopic Properties

The compound exhibits characteristic spectroscopic features that are useful for its identification and purity assessment. These properties include distinctive infrared absorption bands associated with Mo-O-Mo, Mo=O, and Si-O bonds, as well as characteristic patterns in its ultraviolet-visible spectrum.

Synthesis Methods

The preparation of 12-molybdosilicic acid hydrate typically involves the reaction of silicon-containing compounds with molybdenum sources under acidic conditions.

Standard Synthetic Route

The standard synthetic method involves the reaction between sodium silicate and molybdenum trioxide in an acidic medium. The typical procedure includes:

• Dissolution of sodium silicate in water

• Addition of molybdenum trioxide

• Acidification of the solution with sulfuric acid

• Heating to promote formation of the compound

• Precipitation and isolation of the product

Preparation of Anhydrous Form

The anhydrous form of silicomolybdic acid can be prepared through the following steps:

• Drying of silicomolybdic acid hydrate at 40°C until constant weight is achieved

• Heating at 460-480°C for 15 minutes to remove residual moisture

• Careful temperature control to avoid exceeding 500°C, which would cause volatilization of molybdenum trioxide

Applications

12-Molybdosilicic acid hydrate has diverse applications across multiple fields due to its unique chemical properties and structure.

Analytical Applications

The compound serves as an important analytical reagent, particularly for:

• Detection and quantification of silicon in various matrices

• Colorimetric determination of reducing agents

• Staining agent in thin-layer chromatography for various compound classes

Catalytic Applications

As a heteropolyacid, 12-molybdosilicic acid hydrate functions as an effective catalyst for various organic transformations, including:

• Oxidation reactions

• Esterification processes

• Hydration reactions

• Acid-catalyzed organic syntheses

Material Science Applications

In materials science, the compound is utilized for:

• Preparation of hybrid organic-inorganic materials

• Development of modified electrodes

• Component in molecular batteries

• Precursor for specialized catalyst systems

Comparison with Related Compounds

12-Molybdosilicic acid hydrate shares structural similarities with other heteropolyacids but differs in important aspects that influence its properties and applications.

Comparison with 12-Molybdophosphoric Acid

Property	12-Molybdosilicic Acid	12-Molybdophosphoric Acid
Central Heteroatom	Silicon	Phosphorus
Molecular Formula	H4Mo12O40Si·xH2O	H3Mo12O40P·xH2O
Molecular Weight	1823.40 g/mol	1825.25 g/mol
CAS Number	11089-20-6	51429-74-4

While structurally similar, 12-molybdophosphoric acid contains phosphorus instead of silicon as the central heteroatom, resulting in different chemical properties and reactivity patterns.

Comparison with Silicotungstic Acid

Property	12-Molybdosilicic Acid	Silicotungstic Acid
Metal Atoms	Molybdenum	Tungsten
Thermal Stability	Lower	Higher
Oxidizing Power	Moderate	Stronger
Color	Yellow	White to pale yellow

Silicotungstic acid, which contains tungsten instead of molybdenum, exhibits higher thermal stability and stronger oxidizing properties compared to 12-molybdosilicic acid hydrate.

Hazard Statement	Code
Causes skin irritation	H315
Causes serious eye irritation	H319
May cause respiratory irritation	H335

The compound is classified with the signal word "Warning" and requires appropriate safety measures during handling.

Precautionary Statement	Code
Wear protective gloves/protective clothing/eye protection/face protection	P280
Avoid breathing dust/fume/gas/mist/vapors/spray	P261
IF INHALED: Remove person to fresh air and keep comfortable for breathing	P304+P340
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing	P305+P351+P338
If eye irritation persists: Get medical advice/attention	P337+P313

These safety precautions should be followed to minimize risks associated with handling this chemical.

Recent Research and Developments

Recent scientific investigations have expanded our understanding of the properties and potential applications of 12-molybdosilicic acid hydrate and related heteropolyacids.

Structural Studies

Advanced spectroscopic and crystallographic techniques have provided deeper insights into the molecular structure of heteropolyacids like 12-molybdosilicic acid. X-ray diffraction studies have confirmed the Keggin-type structure and provided detailed information about bond lengths, angles, and coordination environments.

Emerging Applications

Recent research has identified several promising new applications for 12-molybdosilicic acid hydrate, including:

• Use in electrostatic synthesis of ultrathin layer compounds

• Preparation of charge transfer compounds with Keggin anions

• Development of specialized catalyst systems for selective transformations

• Component in advanced energy storage materials